Cas no 100601-32-9 (Benzenethiol, 2-amino-4,6-dimethyl-)

Benzenethiol, 2-amino-4,6-dimethyl- structure
100601-32-9 structure
Product Name:Benzenethiol, 2-amino-4,6-dimethyl-
CAS No:100601-32-9
MF:C8H11NS
MW:153.24464058876
CID:1125943
Update Time:2024-07-27

Benzenethiol, 2-amino-4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenethiol, 2-amino-4,6-dimethyl-
    • Inchi: 1S/C8H11NS/c1-5-3-6(2)8(10)7(9)4-5/h3-4,10H,9H2,1-2H3
    • InChI Key: ZUMSJMUXJKMYHN-UHFFFAOYSA-N
    • SMILES: C1(S)=C(C)C=C(C)C=C1N

Computed Properties

  • Exact Mass: 153.06133

Experimental Properties

  • Density: 1.119±0.06 g/cm3(Predicted)
  • Boiling Point: 269.8±35.0 °C(Predicted)
  • PSA: 26.02
  • pka: 8.78±0.15(Predicted)
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